N-(2-methoxy-2-(o-tolyl)ethyl)-1-naphthamide

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H21NO2/c1-15-8-3-5-11-17(15)20(24-2)14-22-21(23)19-13-7-10-16-9-4-6-12-18(16)19/h3-13,20H,14H2,1-2H3,(H,22,23)
• InChI Key: JGSLRTOEEUTXCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2=CC=CC3=CC=CC=C32)OC
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol

Description

N-(2-methoxy-2-(o-tolyl)ethyl)-1-naphthamide, also known as MTENA, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a synthetic compound that is derived from naphthalene and has been found to have a range of interesting properties. In

Scientific Research Applications

Solvent Dependence in Dye Lasers

Research by Martin, Weigand, and Pardo (1996) explored the fluorescence, lasing efficiency, and photostability of N-substituted 1,8-naphthalimide derivatives, including structures similar to N-(2-methoxy-2-(o-tolyl)ethyl)-1-naphthamide, in different solvents. Their findings highlight how solvent properties such as acidity, polarity, and viscosity affect the intramolecular charge transfer, impacting the fluorescence and laser emission efficiency of these compounds. This study has implications for designing efficient dye lasers with tailored emission properties (Martin, Weigand, & Pardo, 1996).

Spasmolytic Agents Research

Kanao et al. (1982) synthesized and evaluated N-[(benzoyloxy)alkyl]-1,2,3,4-tetrahydro-2-naphthylamine derivatives, which share structural features with N-(2-methoxy-2-(o-tolyl)ethyl)-1-naphthamide, for their spasmolytic properties. Some derivatives exhibited selective effectiveness on the colon, surpassing the reference drug mebeverine in activity. This study underscores the potential of naphthalene derivatives as spasmolytic agents, offering insights into structure-activity relationships and opening avenues for developing new therapeutic agents (Kanao et al., 1982).

Analytical Chemistry Applications

Bounias (1980) utilized N-(1-Naphthyl)ethylenediamine dihydrochloride, a compound related to N-(2-methoxy-2-(o-tolyl)ethyl)-1-naphthamide, for the quantification of sugars on thin-layer chromatography plates. The methodology involved a novel reagent and a mathematical calibration process, demonstrating the utility of naphthalene derivatives in analytical chemistry for precise and accurate quantification of biochemical compounds (Bounias, 1980).

Polymerization Catalyst Research

Jenkins and Brookhart (2004) conducted a mechanistic investigation on the polymerization of ethylene catalyzed by neutral Ni(II) catalysts derived from bulky anilinotropone ligands, including those related to N-(2-methoxy-2-(o-tolyl)ethyl)-1-naphthamide. This research provides valuable insights into the synthesis of branched polyethylenes, showcasing the role of naphthalene derivatives in the development of advanced polymer materials (Jenkins & Brookhart, 2004).